Cas no 1197193-13-7 (4-fluoro-3-(morpholin-4-yl)benzaldehyde)

4-Fluoro-3-(morpholin-4-yl)benzaldehyde is a fluorinated aromatic aldehyde featuring a morpholine substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of both the electron-withdrawing fluorine atom and the morpholine group enhances its reactivity in nucleophilic aromatic substitution and cross-coupling reactions. Its well-defined structure and high purity make it suitable for precise synthetic modifications. The compound is commonly employed in the development of bioactive molecules, including kinase inhibitors and other heterocyclic derivatives. Stability under standard conditions and compatibility with a range of reagents further contribute to its utility in multistep synthetic routes.

4-fluoro-3-(morpholin-4-yl)benzaldehyde structure

1197193-13-7 structure

Product Name:4-fluoro-3-(morpholin-4-yl)benzaldehyde

CAS No:1197193-13-7

MF:C₁₁H₁₂FNO₂

MW:209.216886520386

MDL:MFCD13191604

CID:1056216

PubChem ID:53393414

Update Time:2025-11-01

4-fluoro-3-(morpholin-4-yl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

- 4-Fluoro-3-morpholinobenzaldehyde
- 4-fluoro-3-(4-morpholinyl)Benzaldehyde
- 4-fluoro-3-morpholin-4-ylbenzaldehyde
- Benzaldehyde, 4-fluoro-3-(4-morpholinyl)-
- 6167AJ
- TRA0044622
- 4-Fluoro-3-(morpholin-4-yl)benzaldehyde
- SY006900
- AX8173860
- AB0064164
- AB1000830
- A892468
- DB-061617
- 1197193-13-7
- XXB19313
- AKOS015904112
- AMY33044
- CS-11141
- MFCD13191604
- DTXSID10693902
- CS-0044897
- 4-fluoro-3-(morpholin-4-yl)benzaldehyde
- MDL： MFCD13191604
- Inchi： 1S/C11H12FNO2/c12-10-2-1-9(8-14)7-11(10)13-3-5-15-6-4-13/h1-2,7-8H,3-6H2
- InChI Key： SBXBJWGAYVPGBM-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=O)C=C1N1CCOCC1

Computed Properties

Exact Mass: 209.08500
Monoisotopic Mass: 209.085
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 219
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 29.5
Molecular Weight: 209.22
XLogP3: 1.2

Experimental Properties

Color/Form: No data avaiable
Density: 1.2±0.1 g/cm3
Melting Point: No data available
Boiling Point: 357.0±42.0 °C at 760 mmHg
Flash Point: 169.7±27.9 °C
PSA: 29.54000
LogP: 1.53980
Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-fluoro-3-(morpholin-4-yl)benzaldehyde Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

4-fluoro-3-(morpholin-4-yl)benzaldehyde Pricemore >>

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